Cas no 1103817-69-1 (1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid)

• Product Name: 1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid
• CAS No: 1103817-69-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1197959
• PubChem ID: 16783537
• Update Time: 2025-06-08

1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid
• AGN-PC-01618Y
• CTK7C8908
• AKOS000139064
• AG-C-37251
• BB 0248273
• 1-(3-Cyano-pyridin-2-yl)-pyrrolidine-2-carbox ylic acid
• 1-(3-CYANO-PYRIDIN-2-YL)-PYRROLIDINE-2-CARBOXYLIC ACID
• AGN-PC-01618Y; CTK7C8908; AKOS000139064; AG-C-37251; BB 0248273; 1-(3-Cyano-pyridin-2-yl)-pyrrolidine-2-carbox ylic acid; 1-(3-CYANO-PYRIDIN-2-YL)-PYRROLIDINE-2-CARBOXYLIC ACID;
• DTXSID90588428
• 1-(3-CYANOPYRIDIN-2-YL)PYRROLIDINE-2-CARBOXYLICACID
• 1-(3-Cyanopyridin-2-yl)proline
• 1103817-69-1
• AKOS016343148

• MDL： MFCD09730248
• Inchi： 1S/C11H11N3O2/c12-7-8-3-1-5-13-10(8)14-6-2-4-9(14)11(15)16/h1,3,5,9H,2,4,6H2,(H,15,16)
• InChI Key： XFLCWTHJYCWQHB-UHFFFAOYSA-N
• SMILES： OC(C1CCCN1C1C(C#N)=CC=CN=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid

Comprehensive Overview of 1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid (CAS No. 1103817-69-1)

1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid (CAS No. 1103817-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrolidine-2-carboxylic acid backbone with a 3-cyanopyridin-2-yl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1103817-69-1 is frequently searched in chemical databases, reflecting its relevance in drug discovery and material science.

Researchers are particularly interested in the cyano group and carboxylic acid functionalities of this compound, which enable diverse chemical modifications. These groups are pivotal in designing enzyme inhibitors and ligands for metal-organic frameworks (MOFs), aligning with current trends in sustainable chemistry. The compound’s molecular weight and solubility profile are also critical parameters for formulation scientists, as they influence bioavailability in potential therapeutic applications.

In recent years, the demand for heterocyclic compounds like 1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid has surged, driven by their utility in catalysis and bioconjugation. A common query among chemists is whether this compound can serve as a building block for peptide mimetics—a topic widely discussed in peer-reviewed journals. Its stereochemistry further adds to its appeal, as chiral centers are essential for asymmetric synthesis in modern pharmaceuticals.

Another hot topic is the compound’s potential role in green chemistry. With industries prioritizing eco-friendly synthesis, researchers explore its use in water-based reactions or biodegradable catalysts. The nitrile group in its structure is often highlighted in forums discussing click chemistry applications, a technique popularized by Nobel Prize-winning research.

From an analytical perspective, CAS 1103817-69-1 is characterized by techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm its purity and stability—key concerns for quality control in industrial-scale production. Patent literature frequently cites derivatives of this compound for antiviral and anti-inflammatory properties, linking it to trending health-focused research.

In summary, 1-(3-cyanopyridin-2-yl)pyrrolidine-2-carboxylic Acid exemplifies innovation in medicinal chemistry. Its multifaceted applications—from drug design to material science—make it a subject of ongoing exploration. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing challenges like drug resistance and sustainable manufacturing.